Cas no 5268-65-5 (2,4-Pentanedione, 3-(1H-benzimidazol-2-ylthio)-)

2,4-Pentanedione, 3-(1H-benzimidazol-2-ylthio)- structure
5268-65-5 structure
Product Name:2,4-Pentanedione, 3-(1H-benzimidazol-2-ylthio)-
CAS No:5268-65-5
MF:C12H12N2O2S
MW:248.300881385803
CID:359120
PubChem ID:4338250
Update Time:2025-04-19

2,4-Pentanedione, 3-(1H-benzimidazol-2-ylthio)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pentanedione, 3-(1H-benzimidazol-2-ylthio)-
    • 3-(1H-benzimidazol-2-ylsulfanyl)pentane-2,4-dione
    • DTXSID40402069
    • 5268-65-5
    • AKOS024372006
    • Inchi: 1S/C12H12N2O2S/c1-7(15)11(8(2)16)17-12-13-9-5-3-4-6-10(9)14-12/h3-6,11H,1-2H3,(H,13,14)
    • InChI Key: ZGNKSEGCMGFVNQ-UHFFFAOYSA-N
    • SMILES: S(C1=NC2C=CC=CC=2N1)C(C(C)=O)C(C)=O

Computed Properties

  • Exact Mass: 248.06206
  • Monoisotopic Mass: 248.062
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 88.1A^2

Experimental Properties

  • PSA: 62.82
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